S-(2-(6-(4-(3-(Dimethylamino)propoxy)phenylsulfonamido)pyridin-3-yl)-2-oxoethyl) ethanethioate
S-(2-(6-(4-(3-(Dimethylamino)propoxy)phenylsulfonamido)pyridin-3-yl)-2-oxoethyl) ethanethioate
Potent, non-selective HDAC inhibitor (IC50 values are 14, 20, 26 and 75 nM for HDAC6, 1, 4, and 3, respectively and 2 μM for HDAC2). Antiproliferative agent. Induces oxidative stress and oxidative DNA damage. Shows antitumor effects in vivo. Orally active.
KD 5170 is a mercaptoketone-based inhibitor of class I and II histone deacetylases (HDACs; IC50s = 20, 2,060, 75, 26, 950, 14, 85, 2,500, 150, and 18 nM for HDAC1-10, respectively). It exhibits broad spectrum antitumor activity in vitro and in vivo. KD 5170 increases the acetylation of histones and activates caspases 3, 8, and 9, leading to apoptosis in primary myeloma cells.
KD 5170 is a mercaptoketone-based inhibitor of class I and II histone deacetylases (HDACs; IC50s = 20, 2,060, 75, 26, 950, 14, 85, 2,500, 150, and 18 nM for HDAC1-10, respectively). It exhibits broad spectrum antitumor activity in vitro and in vivo. KD 5170 increases the acetylation of histones and activates caspases 3, 8, and 9, leading to apoptosis in primary myeloma cells.
Brand Name:
Vulcanchem
CAS No.:
940943-37-3
VCID:
VC0005378
InChI:
InChI=1S/C20H25N3O5S2/c1-15(24)29-14-19(25)16-5-10-20(21-13-16)22-30(26,27)18-8-6-17(7-9-18)28-12-4-11-23(2)3/h5-10,13H,4,11-12,14H2,1-3H3,(H,21,22)
SMILES:
CC(=O)SCC(=O)C1=CN=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)OCCCN(C)C
Molecular Formula:
C20H25N3O5S2
Molecular Weight:
451.6 g/mol
S-(2-(6-(4-(3-(Dimethylamino)propoxy)phenylsulfonamido)pyridin-3-yl)-2-oxoethyl) ethanethioate
CAS No.: 940943-37-3
VCID: VC0005378
Molecular Formula: C20H25N3O5S2
Molecular Weight: 451.6 g/mol
* For research use only. Not for human or veterinary use.
| Description | Potent, non-selective HDAC inhibitor (IC50 values are 14, 20, 26 and 75 nM for HDAC6, 1, 4, and 3, respectively and 2 μM for HDAC2). Antiproliferative agent. Induces oxidative stress and oxidative DNA damage. Shows antitumor effects in vivo. Orally active. KD 5170 is a mercaptoketone-based inhibitor of class I and II histone deacetylases (HDACs; IC50s = 20, 2,060, 75, 26, 950, 14, 85, 2,500, 150, and 18 nM for HDAC1-10, respectively). It exhibits broad spectrum antitumor activity in vitro and in vivo. KD 5170 increases the acetylation of histones and activates caspases 3, 8, and 9, leading to apoptosis in primary myeloma cells. |
|---|---|
| CAS No. | 940943-37-3 |
| Product Name | S-(2-(6-(4-(3-(Dimethylamino)propoxy)phenylsulfonamido)pyridin-3-yl)-2-oxoethyl) ethanethioate |
| Molecular Formula | C20H25N3O5S2 |
| Molecular Weight | 451.6 g/mol |
| IUPAC Name | S-[2-[6-[[4-[3-(dimethylamino)propoxy]phenyl]sulfonylamino]pyridin-3-yl]-2-oxoethyl] ethanethioate |
| Standard InChI | InChI=1S/C20H25N3O5S2/c1-15(24)29-14-19(25)16-5-10-20(21-13-16)22-30(26,27)18-8-6-17(7-9-18)28-12-4-11-23(2)3/h5-10,13H,4,11-12,14H2,1-3H3,(H,21,22) |
| Standard InChIKey | KXWBUKMWZKTHCV-UHFFFAOYSA-N |
| SMILES | CC(=O)SCC(=O)C1=CN=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)OCCCN(C)C |
| Canonical SMILES | CC(=O)SCC(=O)C1=CN=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)OCCCN(C)C |
| Appearance | Assay:≥98%A crystalline solid |
| Synonyms | S-(2-(6-(4-(3-(dimethylamino)propoxy)phenylsulfonamido)pyridin-3-yl)-2-oxoethyl) ethanethioate |
| PubChem Compound | 17754557 |
| Last Modified | Sep 13 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume